Cas no 50834-55-4 (1-[2-(pyridin-2-yl)ethyl]azepane)

1-[2-(pyridin-2-yl)ethyl]azepane structure
50834-55-4 structure
Product Name:1-[2-(pyridin-2-yl)ethyl]azepane
CAS No:50834-55-4
MF:C13H20N2
MW:204.311303138733
CID:934353
PubChem ID:227424
Update Time:2025-04-19

1-[2-(pyridin-2-yl)ethyl]azepane Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(pyridin-2-yl)ethyl]azepane
    • 1-(2-pyridin-2-ylethyl)azepane
    • 1-(2-(2-pyridinyl)ethyl)azepane
    • 1-(2-pyridin-2-yl-ethyl)-azepane
    • 2-(2-Hexamethylenimino-ethyl)-pyridin
    • AC1L5FHG
    • AC1Q4X2X
    • CTK4J3225
    • N-[2-(2-pyridyl)ethyl]hexahydroazepine
    • NCIStruc1_000417
    • NCIStruc2_000419
    • NSC18997
    • NCGC00013252
    • DTXSID90280894
    • NCI18997
    • NCI60_001583
    • NSC-18997
    • CHEMBL1742013
    • CCG-38111
    • 50834-55-4
    • NCGC00096371-01
    • NCGC00013252-02
    • Inchi: 1S/C13H20N2/c1-2-6-11-15(10-5-1)12-8-13-7-3-4-9-14-13/h3-4,7,9H,1-2,5-6,8,10-12H2
    • InChI Key: MDIWFIMZFDGRPW-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CC=CN=2)CCCCCC1

Computed Properties

  • Exact Mass: 204.1628
  • Monoisotopic Mass: 204.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 0.988
  • Boiling Point: 299°C at 760 mmHg
  • Flash Point: 134.6°C
  • Refractive Index: 1.522
  • PSA: 16.13
  • LogP: 2.43800
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